Cas no 108864-53-5 (Gardenolic acid B)

Gardenolic acid B is a triterpenoid compound derived from natural sources, primarily studied for its potential bioactive properties. It exhibits structural characteristics typical of oleanane-type triterpenes, including a carboxyl group at the C-28 position, which may influence its solubility and reactivity. Preliminary research suggests interactions with biological pathways, making it a candidate for further pharmacological investigation. Its purity and stability under controlled conditions enhance its utility in analytical and experimental applications. Gardenolic acid B is often employed as a reference standard in chromatographic analysis due to its well-defined spectroscopic profile. Further studies are required to fully elucidate its mechanistic roles and potential applications.

Gardenolic acid B structure

Product Name:Gardenolic acid B

CAS No:108864-53-5

MF:C₃₀H₄₆O₅

MW:486.683249950409

CID:1080807

PubChem ID:45273405

Update Time:2025-05-28

Gardenolic acid B Chemical and Physical Properties

Names and Identifiers

- Gardenolic acid B
- (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-[(2R)-6-methyl-4-oxohept-5-en-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylic acid
- CHEMBL558118
- AKOS032962759
- FS-8827
- 108864-53-5
- (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-[(2R)-6-methyl-4-oxohept-5-en-2-yl]pentacyclo[9.7.0.0(1),(3).0(3),?.0(1)(2),(1)?]octadecane-7-carboxylic acid
- (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-((2R)-6-methyl-4-oxohept-5-en-2-yl)pentacyclo(9.7.0.01,3.03,8.012,16)octadecane-7-carboxylic acid
- Gardenolate b
- Inchi： 1S/C30H46O5/c1-17(2)13-19(31)14-18(3)20-9-10-27(5)21-7-8-22-28(6,25(34)35)23(32)15-24(33)30(22)16-29(21,30)12-11-26(20,27)4/h13,18,20-24,32-33H,7-12,14-16H2,1-6H3,(H,34,35)/t18-,20-,21+,22+,23+,24+,26-,27+,28+,29+,30-/m1/s1
- InChI Key： TTYDGCKGPQOMOK-SESPQYOESA-N
- SMILES： O[C@H]1C[C@@H]([C@](C(=O)O)(C)[C@@H]2CC[C@H]3[C@]4(C)CC[C@H]([C@H](C)CC(/C=C(\C)/C)=O)[C@@]4(C)CC[C@@]43C[C@@]421)O

Computed Properties

Exact Mass: 486.33452456g/mol
Monoisotopic Mass: 486.33452456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 968
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.8
XLogP3: 6.5

Experimental Properties

Color/Form: Powder
Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (8.3E-3 g/L) (25 ºC),

Gardenolic acid B Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Gardenolic acid B Pricemore >>

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